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Compound of Interest

Compound Name: 2-(4-Nitrophenoxy)propanoic acid

Cat. No.: B077076 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with 2-(4-Nitrophenoxy)propanoic acid. Our focus is

to deliver field-proven insights and procedural guidance that extend beyond the product,

ensuring your safety and the integrity of your research.

Understanding the Risks: Hazard Profile of 2-(4-
Nitrophenoxy)propanoic Acid
Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount.

2-(4-Nitrophenoxy)propanoic acid (CAS No. 13794-10-0) is a compound that, while valuable

in chemical synthesis, presents several health risks that demand careful management.[1]

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

this compound is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3]
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The signal word for this chemical is "Warning".[1][3] These classifications are the foundation

upon which we build our safety protocols. They dictate the necessary personal protective

equipment (PPE), handling procedures, and emergency responses.

Core Defense: Personal Protective Equipment (PPE)
The selection of appropriate PPE is your first and most critical line of defense against chemical

exposure.[4] The choice of PPE is not static; it must be adapted to the specific task at hand,

considering the potential for splashes, aerosol generation, and the quantity of the substance

being handled.

Task-Specific PPE Requirements
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields.

Chemical-

resistant gloves

(Nitrile

recommended).

Laboratory coat.

N95 dust mask

or use of a

ventilated

balance

enclosure is

highly

recommended to

prevent

inhalation of fine

particles.[2]

Dissolving and

Solution

Preparation

Chemical splash

goggles. A face

shield is

recommended

when handling

larger volumes

(>100 mL).[4]

Chemical-

resistant gloves

(Nitrile

recommended).

Chemical-

resistant apron

over a laboratory

coat.

Work within a

certified chemical

fume hood.

Running

Reactions and

Work-up

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(Nitrile

recommended).

Inspect gloves

regularly for any

signs of

degradation.

Laboratory coat.

A chemical-

resistant apron is

advisable for

procedures with

a high splash

potential.

All operations

should be

conducted in a

chemical fume

hood.

Waste Disposal
Chemical splash

goggles.

Chemical-

resistant gloves

(Nitrile

recommended).

Laboratory coat.

Work in a well-

ventilated area,

preferably within

a chemical fume

hood when

handling

concentrated

waste.
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Rationale for PPE Selection:
Eye and Face Protection: Due to the severe eye irritation potential, protection against

splashes is crucial.[5] Safety glasses are the minimum, but chemical splash goggles provide

a seal around the eyes and are necessary when handling solutions.[4] A face shield offers a

broader barrier of protection for the entire face during higher-risk activities.[4][5]

Hand Protection: The skin irritation hazard necessitates the use of chemical-resistant gloves.

[2][3] Nitrile gloves offer good resistance to a wide range of chemicals and are a suitable

choice. Always inspect gloves before use and remove them promptly if contaminated,

washing your hands thoroughly.[6]

Body Protection: A standard laboratory coat protects against minor spills and contamination

of personal clothing. For tasks with a greater splash risk, a chemical-resistant apron provides

an additional layer of protection.[7]

Respiratory Protection: As the compound can cause respiratory irritation, minimizing

inhalation is critical.[2][3] For handling the solid, a dust mask or a ventilated enclosure is

recommended.[2] For all other operations involving solutions or the potential for

vapor/aerosol generation, working in a chemical fume hood is mandatory.[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:
Preparation: Before you begin, ensure your work area is clean and uncluttered.[9] Locate the

nearest eyewash station and safety shower and confirm they are accessible.[10] Have a

chemical spill kit readily available.

Engineering Controls: All work with 2-(4-Nitrophenoxy)propanoic acid, particularly when

not in a solid, contained form, must be conducted in a properly functioning chemical fume

hood.[8]
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Donning PPE: Put on all required PPE as outlined in the table above before handling the

chemical.

Handling the Chemical:

When handling the solid, avoid creating dust.[2] Use a spatula for transfers and handle it

gently.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Always keep containers of the chemical closed when not in use.

Post-Handling: After handling, wash your hands thoroughly with soap and water, even if you

were wearing gloves.[9] Clean and decontaminate all work surfaces.

Spill Management Protocol:
In the event of a spill, your immediate response is crucial to prevent exposure and further

contamination.

Evacuate and Alert: Alert others in the immediate vicinity and evacuate the area if the spill is

large or if you feel it is unsafe to handle.

Assess the Spill: If the spill is small and you are trained and equipped to handle it, proceed

with cleanup. For large or unmanageable spills, contact your institution's Environmental

Health and Safety (EHS) department.[10]

PPE for Cleanup: At a minimum, wear chemical splash goggles, a lab coat, and double-

layered nitrile gloves.

Containment and Cleanup:

For solid spills, gently sweep up the material to avoid generating dust and place it in a

labeled, sealed container for hazardous waste.[2]

For liquid spills, cover the spill with an inert absorbent material like vermiculite or sand.[8]

Once absorbed, scoop the material into a labeled, sealed container for hazardous waste.
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Decontamination: Clean the spill area with a suitable decontaminating solution and wipe it

down.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Waste Disposal Plan:
Proper disposal is a legal and ethical responsibility to protect the environment and public

health.

Waste Segregation: Do not mix 2-(4-Nitrophenoxy)propanoic acid waste with other waste

streams unless explicitly permitted by your institution's EHS guidelines.[11]

Containerization:

Place solid waste in a clearly labeled, sealed, and chemically compatible container.[11]

Collect liquid waste in a labeled, leak-proof container. Do not overfill liquid waste

containers; leave adequate headspace for vapor expansion.[12]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-(4-Nitrophenoxy)propanoic acid," and any other constituents of the

waste.[11]

Storage: Store hazardous waste in a designated, secondary containment area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed waste disposal contractor.[2]

Emergency Procedures: In Case of Exposure
Immediate and appropriate first aid can significantly reduce the severity of an injury from

chemical exposure.

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing any contaminated clothing.[5][13] Seek medical attention if

irritation develops or persists.
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Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing.[5][13][14] Remove contact

lenses if present and easy to do. Seek immediate medical attention.[14]

Inhalation: Move the affected person to fresh air.[3] If they are not breathing, give artificial

respiration. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

In all cases of exposure, provide the attending medical personnel with the Safety Data Sheet

(SDS) for 2-(4-Nitrophenoxy)propanoic acid.

Visualization of Safety Protocols
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.

Start: Handling
2-(4-Nitrophenoxy)propanoic acid

What is the task?

Weighing Solid

Solid Handling

Dissolving / Solution Prep

Liquid Handling

Running Reaction / Work-up

Reaction Conditions

Minimum PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat
- N95 Dust Mask Recommended

Minimum PPE:
- Chemical Splash Goggles

- Nitrile Gloves
- Lab Coat + Apron

- Work in Fume Hood

Minimum PPE:
- Goggles + Face Shield

- Nitrile Gloves
- Lab Coat

- Work in Fume Hood
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Click to download full resolution via product page

Caption: PPE selection workflow for different laboratory tasks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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